Cas no 63820-72-4 (Methyl 2,5-dimethylnicotinate)

Methyl 2,5-dimethylnicotinate is a nicotinic acid derivative characterized by its ester functional group and dimethyl substitution at the 2 and 5 positions of the pyridine ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural features enhance reactivity and selectivity in coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The ester group offers versatility for further functionalization, while the dimethyl substitution influences electronic and steric properties, aiding in regioselective transformations. The compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic applications.

Methyl 2,5-dimethylnicotinate structure

Product Name:Methyl 2,5-dimethylnicotinate

CAS No:63820-72-4

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD26517101

CID:1092108

PubChem ID:12356205

Update Time:2025-05-27

Methyl 2,5-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,5-dimethylnicotinate
- methyl 2,5-dimethylpyridine-3-carboxylate
- SY390444
- MFCD26517101
- 63820-72-4
- SB54144
- G65374
- SCHEMBL12024798
- Methyl2,5-dimethylnicotinate
- AKOS022186783
- MDL： MFCD26517101
- Inchi： 1S/C9H11NO2/c1-6-4-8(9(11)12-3)7(2)10-5-6/h4-5H,1-3H3
- InChI Key： GUQFVDKBVSOKAE-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(C)=CN=C1C)=O

Computed Properties

Exact Mass: 165.07903
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 85-89 ºC (1 Torr)
Flash Point: 92.2±25.9 ºC,
Solubility: Slightly soluble (8.8 g/l) (25 º C),
PSA: 39.19

Methyl 2,5-dimethylnicotinate Pricemore >>

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